Cas no 2229563-96-4 (2-[2-(Pyrrolidin-1-yl)pyridin-3-yl]butanoic acid)

• Product Name: 2-[2-(Pyrrolidin-1-yl)pyridin-3-yl]butanoic acid
• CAS No: 2229563-96-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6100428
• PubChem ID: 165838828
• Update Time: 2025-07-22

2-[2-(Pyrrolidin-1-yl)pyridin-3-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229563-96-4
• 2-[2-(pyrrolidin-1-yl)pyridin-3-yl]butanoic acid
• EN300-1834641
• 2-[2-(Pyrrolidin-1-yl)pyridin-3-yl]butanoic acid

• Inchi： 1S/C13H18N2O2/c1-2-10(13(16)17)11-6-5-7-14-12(11)15-8-3-4-9-15/h5-7,10H,2-4,8-9H2,1H3,(H,16,17)
• InChI Key： NTZQTPIWRSQHBY-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1=CC=CN=C1N1CCCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-[2-(Pyrrolidin-1-yl)pyridin-3-yl]butanoic acid

Professional Introduction to 2-[2-(Pyrrolidin-1-ylpyridin-3-yl)butanoic acid (CAS No: 2229563-96-4)]

2-[2-(Pyrrolidin-1-ylpyridin-3-yl)butanoic acid], identified by the CAS number 2229563-96-4, is a significant compound in the field of chemical and biomedical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The presence of both pyrrolidin-1-yl and pyridin-3-yl moieties in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further exploration in medicinal chemistry.

The compound's molecular framework, characterized by a butanoic acid backbone connected to a biphenyl ring system, offers multiple sites for functionalization and interaction with biological targets. This structural motif is particularly intriguing for researchers seeking to develop novel small-molecule inhibitors or modulators. The pyrrolidin-1-yl group, known for its ability to enhance bioavailability and binding affinity, plays a crucial role in the compound's pharmacological profile. Meanwhile, the pyridin-3-yl moiety contributes to its solubility and stability, facilitating its use in various experimental settings.

In recent years, there has been a growing interest in the development of molecules that can interact with complex biological pathways. 2-[2-(Pyrrolidin-1-ylpyridin-3-yl)butanoic acid] has been studied for its potential role in modulating enzyme activity and receptor binding. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in numerous disease pathways. The ability of the compound to selectively target these enzymes makes it a promising candidate for further investigation.

The synthesis of 2-[2-(Pyrrolidin-1-ylpyridin-3-yl)butanoic acid] involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl ring system efficiently. These methods ensure high yield and purity, which are essential for subsequent biological evaluations. The synthetic route also highlights the compound's potential as a building block for more complex derivatives.

The pharmacological properties of 2-[2-(Pyrrolidin-1-ylpyridin-3-yl)butanoic acid] have been further explored through computational modeling and in vitro assays. Molecular docking studies have revealed that the compound can bind effectively to several protein targets, including those involved in cancer signaling and inflammation. These findings align with recent research demonstrating the importance of small-molecule modulators in treating chronic diseases. The compound's ability to disrupt aberrant signaling pathways suggests its potential as an anti-cancer agent or an anti-inflammatory therapeutic.

In addition to its pharmacological applications, 2-[2-(Pyrrolidin-1-ylpyridin-3-yl)butanoic acid] has shown promise in preclinical studies as a tool for understanding disease mechanisms. Researchers have utilized this compound to investigate the role of specific enzymes in cellular processes, providing insights into potential therapeutic strategies. The compound's unique structural features allow it to serve as a scaffold for designing novel drugs with enhanced efficacy and reduced side effects.

The future development of 2-[2-(Pyrrolidin-1-yl strong>pyridin -3 - yl)butanoic acid] is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in drug delivery systems may further enhance its clinical applicability by improving bioavailability and targeted delivery to specific tissues or organs. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, 2-[2-(< strong >Pyrrolidin -1 - yl) pyridin -3 - yl) butanoic acid (CAS No: < strong >2229563 -96 -4) is a versatile compound with significant potential in chemical and biomedical research. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development as a therapeutic agent or research tool. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in advancing medical science.